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Compound of Interest

Compound Name: Piperidine-4-carbaldehyde

Cat. No.: B112701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Piperidine-
4-carbaldehyde (CAS No. 50675-20-2), a versatile building block in pharmaceutical and

agrochemical research. This document outlines key suppliers, available product specifications,

and its application in the synthesis of bioactive molecules, including Histone Deacetylase

(HDAC) inhibitors and 5-HT6 receptor antagonists.

Physicochemical Properties
Piperidine-4-carbaldehyde is a heterocyclic organic compound with the molecular formula

C₆H₁₁NO and a molecular weight of 113.16 g/mol .[1][2] It is characterized by a piperidine ring

functionalized with an aldehyde group at the 4-position. This bifunctional nature makes it a

valuable intermediate for the synthesis of a wide range of more complex molecules.[3]
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Property Value Reference

CAS Number 50675-20-2 [1][2][3][4][5]

Molecular Formula C₆H₁₁NO [1][3][4]

Molecular Weight 113.16 g/mol [1][2][3][4][5]

IUPAC Name piperidine-4-carbaldehyde [1][2][3]

Synonyms 4-Formylpiperidine [1]

Appearance Solid

Melting Point 34-40 °C (for N-Boc protected)

Storage Temperature 2-8°C (for N-Boc protected)

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer Piperidine-4-carbaldehyde and its derivatives, most

commonly the N-Boc protected form (1-Boc-piperidine-4-carboxaldehyde, CAS No. 137076-22-

3) which is often preferred for synthetic applications due to the stability of the Boc protecting

group. The table below summarizes a selection of commercial suppliers and their typical

product offerings. Please note that availability and specifications are subject to change and

should be confirmed with the supplier.
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Supplier Product Name CAS No. Purity
Available
Quantities

Smolecule
Piperidine-4-

carbaldehyde
50675-20-2 - -

Santa Cruz

Biotechnology

Piperidine-4-

carbaldehyde
50675-20-2 - -

ChemShuttle
piperidine-4-

carbaldehyde
50675-20-2 -

5g, 10g, 25g,

100g

Sigma-Aldrich

(via Fisher

Scientific)

1-Boc-piperidine-

4-

carboxaldehyde

137076-22-3 95% 500mg, 1g

Thermo Scientific

Chemicals

1-Boc-piperidine-

4-

carboxaldehyde

137076-22-3 97% 5g

Synthonix, Inc.

1-

Benzylpiperidine-

4-carbaldehyde

22065-85-6 95%
1g, 5g, 10g, 25g,

100g

BLD Pharm
Piperidine-4-

carbaldehyde
50675-20-2 - -

MedChemExpres

s

Piperidine-4-

carbaldehyde
50675-20-2 - -

Applications in Drug Discovery
Piperidine-4-carbaldehyde and its derivatives are crucial intermediates in the synthesis of

various therapeutic agents.[6][7] Its structural motif is found in molecules targeting a range of

biological pathways.

Histone Deacetylase (HDAC) Inhibitors
HDACs are a class of enzymes that play a critical role in gene expression regulation, and their

inhibitors are being investigated as potential treatments for cancer and neurodegenerative
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diseases.[8][9] Piperidine-4-carbaldehyde can serve as a starting material for the synthesis of

novel HDAC inhibitors.[3] The piperidine ring often serves as a scaffold to which other

pharmacophoric elements, such as a zinc-binding group and a cap group, are attached.

5-HT6 Receptor Antagonists
The 5-HT6 receptor, a member of the serotonin receptor family, is primarily expressed in the

central nervous system and is a target for the treatment of cognitive disorders like Alzheimer's

disease.[10][11][12] Blockade of this receptor has been shown to improve cognitive

performance in preclinical models.[11][12] Derivatives of Piperidine-4-carbaldehyde are

utilized in the synthesis of selective 5-HT6 receptor antagonists.

Experimental Protocols
Synthesis of a Novel HDAC Inhibitor Intermediate
The following is a representative, generalized experimental protocol for the synthesis of a key

intermediate for an HDAC inhibitor, adapted from the scientific literature.[8] This protocol

illustrates a potential application of a Piperidine-4-carbaldehyde derivative.

Reaction: Reductive amination of 1-Boc-piperidine-4-carboxaldehyde with a primary amine.

Materials:

1-Boc-piperidine-4-carboxaldehyde

Primary amine (e.g., aniline derivative)

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM)

Acetic acid (catalytic amount)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate
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Rotary evaporator

Magnetic stirrer and stir bar

Round bottom flask

Procedure:

To a solution of 1-Boc-piperidine-4-carboxaldehyde (1.0 eq) in dichloromethane (DCM), add

the primary amine (1.1 eq) and a catalytic amount of acetic acid.

Stir the mixture at room temperature for 1 hour.

Add sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise to the reaction mixture.

Continue stirring at room temperature for 12-24 hours, monitoring the reaction progress by

thin-layer chromatography (TLC).

Upon completion, quench the reaction by the slow addition of saturated sodium bicarbonate

solution.

Separate the organic layer, and extract the aqueous layer with DCM.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary

evaporator.

The crude product can be purified by column chromatography on silica gel.

Visualizations
Signaling Pathway of 5-HT6 Receptor Antagonism
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Reaction Setup

Workup

Purification

Dissolve 1-Boc-piperidine-4-
carboxaldehyde in DCM

Add primary amine and
catalytic acetic acid

Stir for 1 hour at RT

Add Sodium Triacetoxyborohydride
(STAB)

Stir for 12-24 hours at RT

Quench with saturated
NaHCO3 solution

Extract with DCM

Wash with brine

Dry over anhydrous MgSO4

Filter and concentrate

Purify by column chromatography

Pure N-substituted
4-aminomethylpiperidine derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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